3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one

• IUPAC Name: 3-(4-chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C16H8ClF3O3/c17-9-3-1-8(2-4-9)13-14(22)11-6-5-10(21)7-12(11)23-15(13)16(18,19)20/h1-7,21H
• InChI Key: LIVWZNRIYNUFRC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(OC3=C(C2=O)C=CC(=C3)O)C(F)(F)F)Cl
• Molecular Formula: C16H8ClF3O3
• Molecular Weight: 340.68 g/mol

Description

3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one is a chemical compound with the linear formula C16H8ClF3O3. It has a molecular weight of 340.689. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound consists of 16 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 3 fluorine atoms, and 3 oxygen atoms. The InChI representation of the molecule is InChI=1S/C16H8ClF3O3/c17-9-3-1-8 (2-4-9)13-14 (22)11-6-5-10 (21)7-12 (11)23-15 (13)16 (18,19)20.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 340.68 g/mol. The compound has a complexity of 509 and a topological polar surface area of 46.5 Ų. The compound is canonicalized.

Mechanism of Action

Target of Action

The primary target of 3-(4-Chlorophenyl)-7-hydroxy-2-(trifluoromethyl)chromen-4-one is the cytochrome P450 enzymes . These enzymes play a crucial role in the metabolism of xenobiotics and endogenous compounds.

Mode of Action

The compound exerts its effects by inhibiting the activity of cytochrome P450 enzymes . These enzymes are responsible for the metabolism of xenobiotics and endogenous compounds, and their inhibition leads to an increase in the bioavailability of these molecules. In addition, it has been shown to modulate the activity of other enzymes, such as tyrosine kinase.

Biochemical Pathways

The inhibition of cytochrome P450 enzymes affects the metabolic pathways of xenobiotics and endogenous compounds. This can lead to changes in the bioavailability of these molecules, potentially affecting various physiological processes. The compound’s potential to act as an anti-inflammatory and anti-cancer agent suggests it may also interact with biochemical pathways related to inflammation and cell proliferation.

Pharmacokinetics

Its ability to inhibit cytochrome p450 enzymes suggests it may influence the absorption, distribution, metabolism, and excretion (adme) properties of other compounds.

Result of Action

The molecular and cellular effects of this compound’s action are likely to be diverse, given its potential to act as an anti-inflammatory and anti-cancer agent. It may modulate cellular processes related to inflammation and cell proliferation.